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Compound of Interest

Compound Name: H-VAL-ASP-OH

Cat. No.: B3114915

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
dipeptide H-VAL-ASP-OH (Valylaspartic acid). The following procedural guidance is designed
to ensure the safe handling, storage, and disposal of this compound in a laboratory setting.

Hazard Assessment and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for H-VAL-ASP-OH is not readily available, a risk
assessment based on its constituent amino acids (L-Valine and L-Aspartic Acid) and general
peptide characteristics indicates that it should be handled with care. Peptides are generally
considered low-hazard, but inhalation of the lyophilized powder or direct contact with the skin
and eyes should be avoided.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale
) o Prevents skin contact with the
Hand Protection Nitrile gloves _
peptide.
) Safety glasses with side Protects eyes from splashes or
Eye Protection _ _
shields or goggles airborne powder.

Prevents contamination of

Body Protection Laboratory coat ]
personal clothing.
Recommended when handling
Respiratory Protection N95 or P1 respirator filter the lyophilized powder to

prevent inhalation.

Operational Plan: From Receipt to Use

A systematic approach to handling H-VAL-ASP-OH is crucial for both safety and maintaining
the integrity of the compound.

2.1. Receiving and Storage

Upon receipt, visually inspect the container for any damage. The lyophilized peptide should be
stored under the following conditions to ensure stability:

Parameter Value

Storage Temperature <-15°C

N Keep container tightly sealed in a dry, dark
Storage Conditions
place.

2.2. Reconstitution Protocol

o Equilibration: Before opening, allow the vial to warm to room temperature in a desiccator to
prevent condensation, which can degrade the peptide.

o Solvent Selection: The choice of solvent will depend on the experimental requirements. For
many peptides, sterile, distilled water or a suitable buffer is appropriate.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b3114915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3114915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

¢ Reconstitution: Add the desired volume of solvent to the vial.

o Dissolution: Gently swirl or vortex the vial to ensure the peptide is fully dissolved. Avoid
vigorous shaking, as this can cause aggregation.[1]

» Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is recommended to
aliquot the reconstituted peptide into single-use volumes.[1]

Disposal Plan

Proper disposal of H-VAL-ASP-OH and any contaminated materials is critical to prevent
environmental contamination and ensure a safe laboratory environment.[1]

3.1. Waste Segregation

e Solid Waste: All materials that have come into contact with H-VAL-ASP-OH, such as pipette
tips, gloves, and empty vials, must be collected in a designated and clearly labeled
hazardous waste container.[1]

o Liquid Waste: Unused or expired solutions of H-VAL-ASP-OH should be collected as
chemical waste. Do not dispose of peptide solutions down the drain.[1]

3.2. Decontamination
For decontaminating surfaces and equipment, the following procedure is recommended:
» Clean surfaces with an enzymatic detergent to break down the peptide.

o Follow with a solution of sodium hypochlorite (bleach) at a concentration of approximately
6%.

¢ Rinse thoroughly with water.
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Decontamination Agent

Concentration

Application

Enzymatic Detergent

1% (m/v)

Initial cleaning of labware and

surfaces.

Sodium Hypochlorite

6%

Subsequent decontamination.

3.3. Final Disposal

All segregated waste containing H-VAL-ASP-OH should be disposed of through your

institution's certified hazardous waste management service, which will typically involve

incineration.

Experimental Workflow Diagram

The following diagram illustrates the key stages in the safe handling of H-VAL-ASP-OH.
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Caption: Workflow for the safe handling of H-VAL-ASP-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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